Cas no 1532303-59-5 (3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine
• CAS No: 1532303-59-5
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5901701
• PubChem ID: 81014001
• Update Time: 2025-05-20

3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine
• 1532303-59-5
• EN300-1826663
• AKOS019583112

• Inchi： 1S/C8H15N3/c1-7(3-5-9)8-4-6-10-11(8)2/h4,6-7H,3,5,9H2,1-2H3
• InChI Key： RCJRJADNUASUKO-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C(C)CCN

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine

Introduction to 3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine (CAS No. 1532303-59-5)

3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine, also known by its CAS number 1532303-59-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The presence of the methyl group on the pyrazole ring adds to its structural complexity and functional diversity.

The synthesis of 3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impacts. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its ability to form hydrogen bonds and participate in various chemical transformations makes it an ideal candidate for designing bioactive molecules. Recent studies have highlighted its role in the development of inhibitors for kinases and other enzyme targets, which are crucial in treating diseases such as cancer and inflammatory disorders.

Beyond pharmaceuticals, 3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers have reported promising results in using this compound as a dopant in organic light-emitting diodes (OLEDs), enhancing their efficiency and stability.

The structural versatility of this compound extends to its ability to undergo various post-synthetic modifications. For example, its amine functionality can be exploited for the formation of imines, ureas, and other nitrogen-containing derivatives. These derivatives have been explored for their potential in agrochemicals, where they exhibit promising pesticidal activities against a range of pests.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(1-methyl-1H-pyrazol-5-y)l)butan-1-amine. Quantum mechanical calculations have revealed that the pyrazole ring plays a critical role in stabilizing reactive intermediates during chemical transformations. This understanding has paved the way for more rational design of synthetic routes and optimization of reaction conditions.

In conclusion, 3-(1-methyl-)pyrazol-yl)butan-amine (CAS No. 1532303–59–5) is a multifaceted compound with significant potential across diverse chemical disciplines. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in drug discovery, materials science, and beyond.